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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B083341 Get Quote

Technical Support Center: Org OD 02-0
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on ensuring the quality and purity of Org OD 02-0
for research purposes.

Frequently Asked Questions (FAQs)
1. What is Org OD 02-0?

Org OD 02-0, also known as 10-Ethenyl-19-norprogesterone, is a selective agonist for the

membrane progesterone receptor α (mPRα) with an IC50 of 33.9 nM.[1][2][3] It is a valuable

tool for studying non-genomic progesterone signaling pathways. Org OD 02-0 has been shown

to activate the MAPK/ERK and PI3K/AKT signaling pathways and is used in research related to

neuroprotection, cancer, and reproductive biology.[4]

2. What are the recommended storage and handling conditions for Org OD 02-0?

To ensure the stability and quality of Org OD 02-0, it is crucial to adhere to the following

storage conditions:
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Storage Format Temperature Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months to 2 years

-20°C 1 month to 1 year

It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles, which

can lead to degradation of the compound.

3. What are the typical quality and purity specifications for research-grade Org OD 02-0?

Reputable suppliers provide Org OD 02-0 with high purity, typically ≥98% as determined by

High-Performance Liquid Chromatography (HPLC). Some suppliers may provide lot-specific

data, including a Certificate of Analysis (CoA) with details on purity and other quality control

parameters.

Parameter Specification

Purity (by HPLC) ≥98%

Molecular Formula C22H30O2

Molecular Weight 326.47 g/mol

4. How should I prepare stock solutions of Org OD 02-0?

Org OD 02-0 is soluble in dimethyl sulfoxide (DMSO). To prepare a stock solution, dissolve the

compound in high-purity DMSO. For example, to prepare a 10 mM stock solution, dissolve

3.265 mg of Org OD 02-0 in 1 mL of DMSO. It may be necessary to gently warm the solution to

37°C and use an ultrasonic bath to ensure complete dissolution.

Troubleshooting Guide
Issue 1: Inconsistent or unexpected experimental results.
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Question: I am observing high variability or unexpected outcomes in my experiments with

Org OD 02-0. What could be the cause?

Answer: Inconsistent results can arise from several factors related to the quality and

handling of Org OD 02-0.

Purity and Integrity: Verify the purity of your Org OD 02-0 stock. If possible, perform an

analytical check such as HPLC to confirm its integrity. Impurities or degradation products

can lead to off-target effects.

Stock Solution Stability: Ensure that your stock solution has been stored correctly and has

not undergone multiple freeze-thaw cycles. Consider preparing fresh stock solutions if

there is any doubt about the stability of the current stock.

Solvent Effects: The final concentration of the solvent (e.g., DMSO) in your experimental

system should be consistent across all conditions and kept at a low, non-toxic level. Run a

vehicle control (solvent only) to rule out any effects of the solvent itself.

Cell Line Variability: The expression of mPRα can vary between cell lines and even with

passage number. Regularly verify the expression of mPRα in your experimental model.

Issue 2: Poor solubility of Org OD 02-0.

Question: I am having difficulty dissolving Org OD 02-0 in my desired solvent. What can I

do?

Answer: Org OD 02-0 is known to be soluble in DMSO. If you are experiencing solubility

issues, consider the following:

Use High-Quality DMSO: Ensure you are using anhydrous, high-purity DMSO.

Gentle Warming and Sonication: As recommended, gently warming the solution to 37°C

and using an ultrasonic bath can aid dissolution.

Avoid Aqueous Buffers for Stock Solutions: Do not attempt to dissolve the solid compound

directly in aqueous buffers, as it is poorly soluble in water. Prepare a concentrated stock in
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DMSO first and then dilute it into your aqueous experimental medium. Be aware that the

compound may precipitate at high concentrations in aqueous solutions.

Issue 3: Lack of biological activity in a known responsive system.

Question: My cells, which are reported to respond to Org OD 02-0, are not showing the

expected biological effect. What should I check?

Answer: A lack of activity can be due to several reasons:

Compound Degradation: As mentioned, improper storage or handling can lead to the

degradation of Org OD 02-0. Prepare a fresh stock solution from a new vial of the solid

compound if possible.

Receptor Expression: Confirm the expression of mPRα in your cell line. Low or absent

receptor expression will result in a lack of response.

Experimental Conditions: The concentration of Org OD 02-0 and the incubation time are

critical. Review the literature for optimal conditions in your specific assay. The IC50 is 33.9

nM, but the effective concentration can vary depending on the cell type and endpoint

being measured.

Assay Interference: Some assay components may interfere with the activity of Org OD 02-
0. Review your assay protocol for any potential incompatibilities.

Experimental Protocols
Protocol 1: Quality Assessment of Org OD 02-0 by High-Performance Liquid Chromatography

(HPLC)

This protocol provides a general method for assessing the purity of Org OD 02-0. Specific

parameters may need to be optimized based on the available instrumentation.

Preparation of Standard Solution:

Accurately weigh approximately 1 mg of Org OD 02-0 reference standard and dissolve it

in 1 mL of HPLC-grade acetonitrile to prepare a 1 mg/mL stock solution.
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Perform serial dilutions to generate a series of standards (e.g., 100 µg/mL, 50 µg/mL, 25

µg/mL, 12.5 µg/mL, 6.25 µg/mL).

Preparation of Sample Solution:

Prepare a 1 mg/mL solution of the Org OD 02-0 sample to be tested in HPLC-grade

acetonitrile.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Start with 50% acetonitrile / 50% water.

Ramp to 100% acetonitrile over 20 minutes.

Hold at 100% acetonitrile for 5 minutes.

Return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Analysis:

Inject the standards to generate a calibration curve.

Inject the sample solution.

Calculate the purity of the sample by comparing the peak area of the main component to

the total peak area of all components in the chromatogram.

Protocol 2: In Vitro Cell-Based Assay for mPRα Activation
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This protocol describes a general method for assessing the biological activity of Org OD 02-0
by measuring the phosphorylation of ERK1/2 in a responsive cell line (e.g., SH-SY5Y).

Cell Culture:

Culture SH-SY5Y cells in the recommended medium until they reach 80-90% confluency.

Serum-starve the cells for 12-24 hours prior to the experiment to reduce basal signaling.

Treatment:

Prepare a working solution of Org OD 02-0 in serum-free medium from a DMSO stock.

Ensure the final DMSO concentration is below 0.1%.

Treat the cells with various concentrations of Org OD 02-0 (e.g., 1 nM, 10 nM, 100 nM, 1

µM) for a short duration (e.g., 5, 10, 30 minutes). Include a vehicle control (DMSO).

Cell Lysis:

Wash the cells with ice-cold PBS.

Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

Western Blotting:

Determine the protein concentration of the lysates.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane and probe with primary antibodies against phospho-ERK1/2 and total

ERK1/2.

Incubate with an appropriate HRP-conjugated secondary antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Analysis:
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Quantify the band intensities and normalize the phospho-ERK1/2 signal to the total

ERK1/2 signal.

Compare the levels of ERK1/2 phosphorylation in Org OD 02-0-treated cells to the vehicle

control.

Visualizations
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Workflow for Quality Assessment of a New Batch of Org OD 02-0

Initial Checks

Analytical Testing Functional Testing

Decision

Outcome

Receive New Batch of Org OD 02-0

Review Certificate of Analysis (CoA)

Visual Inspection (Color, Form)

Prepare Sample for HPLC

Perform HPLC Analysis

Analyze Purity (>98%?)

Batch Meets Specifications?

Prepare Stock Solution

Perform Cell-Based Assay (e.g., pERK)

Compare Activity to Previous Batch

Accept Batch for Research Use

Yes

Reject Batch / Contact Supplier

No

Click to download full resolution via product page

Caption: Workflow for assessing the quality of a new batch of Org OD 02-0.
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Simplified Signaling Pathway of Org OD 02-0 via mPRα

Cell Membrane

Intracellular Signaling Cascades

Cellular Responses

Org OD 02-0

mPRα

G-protein

Inhibition of Prolactin Secretion

MAPK/ERK Pathway PI3K/AKT Pathway

Cell Survival / Anti-apoptosis Modulation of Gene Expression

Click to download full resolution via product page

Caption: Simplified signaling pathway of Org OD 02-0 via mPRα.
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Troubleshooting Inconsistent Experimental Results with Org OD 02-0

Inconsistent or No Effect Observed

Is the stock solution fresh and properly stored?

Prepare fresh stock solution from a new vial.

No

Is mPRα expression confirmed in the cell line?

Yes

Verify mPRα expression by Western Blot or qPCR.

No

Are the concentration and incubation time optimal?

Yes

Perform a dose-response and time-course experiment.

No

Is the vehicle control showing any effect?

Yes

Problem Likely Resolved

No

Consider other experimental variables

Yes

Re-evaluate the final solvent concentration.

Click to download full resolution via product page

Caption: Troubleshooting decision tree for inconsistent results with Org OD 02-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b083341?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/org-od-02-0.html
https://www.glpbio.com/sp/org-od-02-0-19-ch2p4.html
https://www.axonmedchem.com/2085-org-od-02-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC10036350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10036350/
https://www.benchchem.com/product/b083341#ensuring-the-quality-and-purity-of-org-od-02-0-for-research
https://www.benchchem.com/product/b083341#ensuring-the-quality-and-purity-of-org-od-02-0-for-research
https://www.benchchem.com/product/b083341#ensuring-the-quality-and-purity-of-org-od-02-0-for-research
https://www.benchchem.com/product/b083341#ensuring-the-quality-and-purity-of-org-od-02-0-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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